Cas no 1955-26-6 (UDP-rhamnose)

• Product Name: UDP-rhamnose
• CAS No: 1955-26-6
• MF: C₁₅H₂₄N₂O₁₆P₂
• MW: 550.302387237549
• MDL: MFCD34549110
• CID: 222372
• PubChem ID: 192751
• Update Time: 2025-08-05

UDP-rhamnose Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-(6-deoxy-b-L-mannopyranosyl) ester
• [[(2R,3S,4R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] hydrogen phosphate
• UDP-β-rhamnose
• UDP-rhamnose
• 1955-26-6
• UDP-L-rhamnose
• [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] hydrogen phosphate
• ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl ((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl) dihydrogen diphosphate
• Q27158022
• [[(2~{R},3~{S},4~{R},5~{R})-5-[2,4-bis(oxidanylidene)pyrimidin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{R},4~{R},5~{R},6~{S})-6-methyl-3,4,5-tris(oxidanyl)oxan-2-yl] hydrogen phosphate
• uridine 5'-[3-(beta-L-rhamnopyranosyl) dihydrogen diphosphate]
• Uridine 5'-(trihydrogen diphosphate), mono(6-deoxy-beta-L-mannopyranosyl) ester
• HY-N10573
• [({[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy})phosphinic acid
• starbld0015835
• CHEBI:84725
• DTXSID301317843
• Uridine-5'-Monophosphate Glucopyranosyl-Monophosphateester
• AWU
• CS-0612508
• Udp-beta-L-rhamnose
• Uridine 5'-(trihydrogen diphosphoric acid), mono(6-deoxy-beta-L-mannopyranosyl) ester
• udp-?-L-rhamnose
• CHEBI:17454
• Uridine 5'-(trihydrogen diphosphoric acid), mono(6-deoxy-I2-L-mannopyranosyl) ester
• CHEBI:63061
• DA-78753
• uridine 5'-(3-(6-deoxy-L-mannopyranosyl) dihydrogen diphosphate)
• UDP-b-L-Rhamnose
• G87334
• uridine 5'-(3-(beta-L-rhamnopyranosyl) dihydrogen diphosphate)
• (((((2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy))phosphinic acid
• (((2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methoxy-hydroxyphosphoryl) ((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl) hydrogen phosphate
• Uridine 5'-(trihydrogen diphosphate), mono(6-deoxy-I2-L-mannopyranosyl) ester
• Uridine 5'-(trihydrogen diphosphate), mono(6-deoxy-b-L-mannopyranosyl) ester
• Uridine 5'-(trihydrogen diphosphoric acid), mono(6-deoxy-b-L-mannopyranosyl) ester
• Uridine 5'-(trihydrogen diphosphate), P'-(6-deoxy-beta-L-mannopyranosyl) ester
• uridine 5'-[3-(6-deoxy-L-mannopyranosyl) dihydrogen diphosphate]

• MDL： MFCD34549110
• Inchi： 1S/C15H24N2O16P2/c1-5-8(19)10(21)12(23)14(30-5)32-35(27,28)33-34(25,26)29-4-6-9(20)11(22)13(31-6)17-3-2-7(18)16-15(17)24/h2-3,5-6,8-14,19-23H,4H2,1H3,(H,25,26)(H,27,28)(H,16,18,24)/t5-,6+,8-,9+,10+,11+,12+,13+,14+/m0/s1
• InChI Key： DRDCJEIZVLVWNC-SLBWPEPYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 550.06010668g/mol
• Monoisotopic Mass: 550.06010668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.1
• Topological Polar Surface Area: 271Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine nucleotide sugars

Additional information on UDP-rhamnose

Introduction to UDP-Rhamnose (CAS No. 1955-26-6)

UDP-Rhamnose, also known as uridine diphosphate rhamnose, is a crucial intermediate in the biosynthesis of rhamnose-containing glycoconjugates. This compound, with the CAS number 1955-26-6, plays a significant role in various biological processes, including the formation of cell wall components in bacteria and the synthesis of glycoproteins and glycolipids in eukaryotic cells. Its importance in these processes has made it a focal point in both academic research and pharmaceutical development.

The structure of UDP-Rhamnose consists of a uridine diphosphate (UDP) moiety linked to a rhamnose sugar. The UDP portion is essential for the activation and transfer of the rhamnose sugar to various acceptor molecules, facilitating the formation of complex glycoconjugates. This unique structure and function have led to extensive studies on its role in cellular biology and its potential applications in drug development.

Recent research has highlighted the significance of UDP-Rhamnose in several areas. For instance, studies have shown that UDP-Rhamnose is involved in the biosynthesis of bacterial cell walls, which are critical targets for antibiotics. By understanding the mechanisms by which UDP-Rhamnose contributes to cell wall formation, researchers can develop new strategies to combat antibiotic-resistant bacteria. One such study published in the Journal of Bacteriology demonstrated that inhibiting the enzymes responsible for UDP-Rhamnose synthesis could potentially lead to novel antibacterial agents.

In addition to its role in bacterial cell wall biosynthesis, UDP-Rhamnose is also crucial in the formation of glycoproteins and glycolipids in eukaryotic cells. These glycoconjugates are involved in various cellular functions, including cell signaling, immune responses, and cell adhesion. Research published in the Glycobiology journal has shown that alterations in UDP-Rhamnose-dependent glycosylation can lead to various diseases, such as cancer and inflammatory disorders. Therefore, understanding the regulation of UDP-Rhamnose-mediated glycosylation pathways is essential for developing therapeutic interventions.

The potential applications of UDP-Rhamnose in pharmaceuticals are diverse. In drug development, it can serve as a precursor for the synthesis of glycosylated drugs, which often exhibit improved pharmacokinetic properties compared to their non-glycosylated counterparts. For example, glycosylated proteins and peptides have been shown to have enhanced stability and reduced immunogenicity, making them valuable candidates for therapeutic use. A study published in the Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of glycosylated peptides using UDP-Rhamnose, demonstrating their potential as novel therapeutic agents.

Beyond its direct applications in drug development, UDP-Rhamnose is also used as a tool for studying glycosylation pathways. Enzymes that utilize UDP-Rhamnose, such as rhamnosyltransferases, are key targets for modulating glycosylation processes. By developing inhibitors or activators of these enzymes, researchers can gain insights into the regulation of glycosylation and identify new therapeutic targets. A recent review article in the Trends in Biochemical Sciences discussed the potential of targeting rhamnosyltransferases for treating diseases associated with aberrant glycosylation.

In conclusion, UDP-Rhamnose (CAS No. 1955-26-6) is a vital compound with significant implications in both fundamental research and pharmaceutical applications. Its role in bacterial cell wall biosynthesis and eukaryotic glycoconjugate formation makes it an important target for developing new antibiotics and therapeutic agents. Ongoing research continues to uncover new aspects of its function and potential uses, underscoring its importance in the field of glycobiology and drug development.